Cas no 22516-99-0 (3-(4-Hydroxy-3-methyl-phenyl)propanenitrile)

• Product name: 3-(4-Hydroxy-3-methyl-phenyl)propanenitrile
• CAS No: 22516-99-0
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD00053074
• CID: 1410537
• PubChem ID: 15743061

3-(4-Hydroxy-3-methyl-phenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-hydroxy-3-methylphenyl)propanenitrile
• benzenepropanenitrile, 4-hydroxy-3-methyl-
• LogP
• 3-(4-Hydroxy-3-methylphenyl)propanenitrile; benzenepropanenitrile, 4-hydroxy-3-methyl-; LogP
• 3-(4-Hydroxy-3-methyl-phenyl)propanenitrile
• 22516-99-0
• SCHEMBL10775914
• HJZKXUMPVHDEBH-UHFFFAOYSA-N
• DTXSID801279408
• AKOS005215963
• EN300-6493844
• MFCD00053074
• 4-Hydroxy-3-methylbenzenepropanenitrile

• MDL： MFCD00053074
• Inchi： InChI=1S/C10H11NO/c1-8-7-9(3-2-6-11)4-5-10(8)12/h4-5,7,12H,2-3H2,1H3
• InChI Key： HJZKXUMPVHDEBH-UHFFFAOYSA-N
• SMILES： CC1=C(C=CC(=C1)CCC#N)O

Computed Properties

• Exact Mass: 161.08413
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44Ų
• XLogP3: 1.9

Experimental Properties

• PSA: 44.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on 3-(4-Hydroxy-3-methyl-phenyl)propanenitrile

Introduction to 3-(4-Hydroxy-3-methyl-phenyl)propanenitrile (CAS No. 22516-99-0)

3-(4-Hydroxy-3-methyl-phenyl)propanenitrile, also known by its CAS number 22516-99-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a hydroxy and a methyl group attached to a phenyl ring, along with a cyano group at the end of a propyl chain. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical formula of 3-(4-Hydroxy-3-methyl-phenyl)propanenitrile is C₁₀H₁₁NO₂. Its molecular weight is 177.19 g/mol, and it exists as a white crystalline solid at room temperature. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These physical properties make it suitable for use in various laboratory settings and industrial processes.

In recent years, 3-(4-Hydroxy-3-methyl-phenyl)propanenitrile has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as an intermediate in the synthesis of bioactive compounds. For instance, studies have shown that this compound can be used as a building block for the synthesis of flavonoids, which are known for their antioxidant and anti-inflammatory properties. Flavonoids have been extensively studied for their potential benefits in treating various diseases, including cardiovascular disorders, neurodegenerative conditions, and cancer.

Beyond its use as an intermediate, 3-(4-Hydroxy-3-methyl-phenyl)propanenitrile itself has demonstrated promising biological activities. Research has indicated that it possesses significant antioxidant properties, which can help protect cells from oxidative stress and damage caused by free radicals. This makes it a potential candidate for the development of novel antioxidants that could be used in dietary supplements or pharmaceutical formulations.

In addition to its antioxidant activity, 3-(4-Hydroxy-3-methyl-phenyl)propanenitrile has also shown anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound could be useful in the treatment of inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD).

The potential anticancer properties of 3-(4-Hydroxy-3-methyl-phenyl)propanenitrile have also been explored. Preclinical studies have indicated that it can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. This selective cytotoxicity is a highly desirable property for anticancer drugs, as it can reduce side effects associated with traditional chemotherapy. Further research is needed to fully understand the mechanisms underlying these effects and to evaluate the compound's efficacy in vivo.

The synthesis of 3-(4-Hydroxy-3-methyl-phenyl)propanenitrile has been optimized using various methods, including catalytic hydrogenation and nucleophilic substitution reactions. These synthetic routes are designed to be efficient and scalable, making them suitable for large-scale production. The availability of reliable synthetic methods ensures that this compound can be produced consistently and cost-effectively for both research and commercial purposes.

In conclusion, 3-(4-Hydroxy-3-methyl-phenyl)propanenitrile (CAS No. 22516-99-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new uses for this compound will be discovered, further expanding its utility in the scientific community.